Cas no 2613299-26-4 ((3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride)

• Product Name: (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• CAS No: 2613299-26-4
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• MDL: MFCD33031932
• CID: 5663018
• PubChem ID: 155943569
• Update Time: 2025-06-13

(3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Isoquinolinecarboxylic acid, 7-chloro-1,2,3,4-tetrahydro-, hydrochloride (1:1), (3S)-
• 2613299-26-4
• (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride
• EN300-27708201

• MDL： MFCD33031932
• Inchi： 1S/C10H10ClNO2.ClH/c11-8-2-1-6-4-9(10(13)14)12-5-7(6)3-8;/h1-3,9,12H,4-5H2,(H,13,14);1H/t9-;/m0./s1
• InChI Key： SNDWOMDRTYSCRS-FVGYRXGTSA-N
• SMILES： ClC1C=CC2=C(C=1)CN[C@H](C(=O)O)C2.Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride

Comprehensive Overview of (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (CAS No. 2613299-26-4)

The compound (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride (CAS No. 2613299-26-4) is a chiral derivative of tetrahydroisoquinoline, a structural motif widely explored in medicinal chemistry due to its pharmacological versatility. This hydrochloride salt form enhances solubility and stability, making it a valuable intermediate in drug discovery. The 7-chloro substitution and (3S)-stereochemistry are critical for its biological activity, particularly in targeting neurotransmitter receptors and enzymes involved in neurological disorders. Researchers are increasingly interested in this compound for its potential applications in central nervous system (CNS) drug development, aligning with the growing demand for novel neurotherapeutics.

In recent years, the search for small molecule modulators of CNS targets has surged, driven by the rising prevalence of neurodegenerative diseases like Alzheimer's and Parkinson's. The tetrahydroisoquinoline scaffold of CAS No. 2613299-26-4 is structurally analogous to endogenous alkaloids, enabling interactions with dopamine and serotonin receptors. This property positions it as a candidate for mood disorder therapeutics, a hot topic in pharmaceutical forums. Additionally, its carboxylic acid group allows for further derivatization, facilitating the design of prodrugs or bioconjugates—a strategy frequently discussed in AI-driven drug design platforms.

The synthesis of (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride typically involves asymmetric hydrogenation or resolution techniques to achieve the desired (3S)-enantiomer. Purity and enantiomeric excess (ee) are rigorously controlled, as they directly impact pharmacological efficacy. Analytical methods like HPLC and chiral chromatography are employed to validate these parameters, reflecting industry standards for quality control in API manufacturing. These protocols resonate with current Good Manufacturing Practice (GMP) trends, a frequently searched term among pharmaceutical professionals.

Beyond CNS applications, this compound’s chloro-substituted aromatic ring offers reactivity for cross-coupling reactions, a feature leveraged in fragment-based drug discovery. Its compatibility with Suzuki-Miyaura and Buchwald-Hartwig couplings aligns with the pharmaceutical industry’s shift toward green chemistry and catalytic efficiency. Such attributes are often highlighted in webinars and patent literature, underscoring its relevance in modern synthetic workflows.

From a commercial perspective, CAS No. 2613299-26-4 is cataloged by specialty chemical suppliers as a high-value building block. Its pricing and availability are influenced by demand from contract research organizations (CROs) and academic labs focusing on structure-activity relationship (SAR) studies. Notably, the compound’s hydrochloride salt form ensures better handling and storage stability—a practical advantage emphasized in material safety data sheets (MSDS) and procurement discussions.

In summary, (3S)-7-chloro-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid hydrochloride exemplifies the intersection of chiral chemistry and drug design innovation. Its structural features and synthetic adaptability make it a compelling subject for researchers exploring next-generation therapeutics, while its commercial profile caters to the evolving needs of the life sciences market. As interest in precision medicine grows, compounds like this will remain pivotal in addressing unmet medical challenges.